1-Propene, 1,2,3-trichloro-
1-Propene, 1,2,3-trichloro-
1,2,3-trichloropropene appears as an amber liquid. May be absorbed through the skin. Vapors are heavier than air. Contact with vapors or liquid may cause burns or irritation.
Brand Name:
Vulcanchem
CAS No.:
96-19-5
VCID:
VC0147558
InChI:
InChI=1S/C3H3Cl3/c4-1-3(6)2-5/h1H,2H2/b3-1-
SMILES:
C(C(=CCl)Cl)Cl
Molecular Formula:
C3H3Cl3
Molecular Weight:
145.41 g/mol
1-Propene, 1,2,3-trichloro-
CAS No.: 96-19-5
Reference Standards
VCID: VC0147558
Molecular Formula: C3H3Cl3
Molecular Weight: 145.41 g/mol
| CAS No. | 96-19-5 |
|---|---|
| Product Name | 1-Propene, 1,2,3-trichloro- |
| Molecular Formula | C3H3Cl3 |
| Molecular Weight | 145.41 g/mol |
| IUPAC Name | (Z)-1,2,3-trichloroprop-1-ene |
| Standard InChI | InChI=1S/C3H3Cl3/c4-1-3(6)2-5/h1H,2H2/b3-1- |
| Standard InChIKey | HIILBTHBHCLUER-IWQZZHSRSA-N |
| Isomeric SMILES | C(/C(=C/Cl)/Cl)Cl |
| SMILES | C(C(=CCl)Cl)Cl |
| Canonical SMILES | C(C(=CCl)Cl)Cl |
| Boiling Point | 142.0 °C 142 °C |
| Density | 1.412 @ 20 °C/20 °C |
| Flash Point | 185 °F (Open cup) |
| Physical Description | 1,2,3-trichloropropene appears as an amber liquid. May be absorbed through the skin. Vapors are heavier than air. Contact with vapors or liquid may cause burns or irritation. |
| Description | 1,2,3-trichloropropene appears as an amber liquid. May be absorbed through the skin. Vapors are heavier than air. Contact with vapors or liquid may cause burns or irritation. |
| Solubility | VERY SOL IN CHLOROFORM VERY SOL IN ALCOHOL, ETHER; SOL IN BENZENE; INSOL IN WATER |
| Synonyms | 2,3-Dichloroallyl chloride, 1-Propene, 1,2,3-trichloro- |
| Vapor Pressure | 4.40 mmHg vapor pressure = 4.4 mm Hg @ 25 °C |
| PubChem Compound | 5370144 |
| Last Modified | Nov 12 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume